Cas no 62014-87-3 (Helichrysetin)

• Product Name: Helichrysetin
• CAS No: 62014-87-3
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD12546716
• CID: 837485
• PubChem ID: 6253344
• Update Time: 2025-05-20

Helichrysetin Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
• Helichrysetin
• (2E)-1-(2,4-Dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-2-prop en-1-one
• 1-(2,4-DIHYDROXY-6-METHOXY-PHENYL)-3-(4-HYDROXY-PHENYL)-PROPENONE
• 4',6'-dihydroxy-2',4-dimethoxychalcone
• 6'-O-methylisosalipurpol
• 4,2',4'-Trihydroxy-6'-methoxychalcone
• (E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• (2E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 1-(2,4-Dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• SCHEMBL2126372
• HY-N4058
• MFCD12546716
• UNII-MJ0KMG7AW4
• 62014-87-3
• AKOS032948840
• MJ0KMG7AW4
• CHEBI:178332
• (2E)-1-(2,4-DIHYDROXY-6-METHOXYPHENYL)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
• 2-Propen-1-one, 1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
• DTXSID001317482
• CS-0024563
• (E)-1-(2,4-dihydroxy-6-methoxy-phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• MS-24082
• helichysetin
• LMPK12120300
• CHEMBL507998
• [ "" ]
• 2',4,4'-Trihydroxy 6'-methoxychalcone
• G13798
• GLXC-10739
• DA-74078

• MDL： MFCD12546716
• Inchi： 1S/C16H14O5/c1-21-15-9-12(18)8-14(20)16(15)13(19)7-4-10-2-5-11(17)6-3-10/h2-9,17-18,20H,1H3/b7-4+
• InChI Key： OWGUBYRKZATRIT-QPJJXVBHSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 532.0±50.0 °C at 760 mmHg
• Flash Point: 201.0±23.6 °C
• PSA: 86.99000
• LogP: 2.70810
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Helichrysetin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Helichrysetin

Helichrysetin (CAS No. 62014-87-3): A Comprehensive Overview

Helichrysetin, also known as chrysin-7-glucoside, is a naturally occurring flavonoid glycoside that has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. With the chemical structure of 5,7-dihydroxyflavone-7-O-β-D-glucopyranoside, Helichrysetin is primarily found in various plants, including Helichrysum italicum and Satureja thymbra. This compound has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the development of novel pharmaceuticals and nutraceuticals.

The chemical structure of Helichrysetin (CAS No. 62014-87-3) is characterized by a flavone backbone with a glucosyl moiety attached to the 7-hydroxy group. This unique structure contributes to its stability and bioavailability, which are crucial factors for its therapeutic potential. Recent studies have highlighted the importance of Helichrysetin in various biological processes, including its role in modulating cellular signaling pathways and its ability to scavenge free radicals.

One of the most notable properties of Helichrysetin is its potent antioxidant activity. Research has shown that Helichrysetin can effectively neutralize reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cellular components such as DNA, proteins, and lipids. This antioxidant effect has been linked to its ability to upregulate the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), thereby enhancing the cell's defense mechanisms against oxidative stress.

In addition to its antioxidant properties, Helichrysetin has been found to possess significant anti-inflammatory effects. Inflammatory responses are often associated with various chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Studies have demonstrated that Helichrysetin can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), by modulating the activation of nuclear factor-kappa B (NF-κB) signaling pathways. This anti-inflammatory activity makes Helichrysetin a potential therapeutic agent for managing inflammatory conditions.

Another area of interest in the research on Helichrysetin is its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function and death. Preclinical studies have shown that Helichrysetin can protect neurons from oxidative stress-induced damage by enhancing mitochondrial function and reducing the accumulation of amyloid-beta plaques. These findings suggest that Helichrysetin may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of Helichrysetin have also been investigated to understand its bioavailability and metabolism. Studies have shown that Helichrysetin has moderate oral bioavailability and is rapidly absorbed in the gastrointestinal tract. Once absorbed, it undergoes extensive metabolism by hepatic enzymes, primarily through glucuronidation and sulfation reactions. The metabolites are then excreted via urine and feces. Understanding these pharmacokinetic parameters is essential for optimizing the dosing regimens and formulations of Helichrysetin-based therapeutics.

Recent advancements in analytical techniques have enabled researchers to better characterize the molecular mechanisms underlying the biological activities of Helichrysetin. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been widely used to quantify Helichrysetin in biological samples and to identify its metabolites. These techniques have also facilitated the discovery of new derivatives and analogs of Helichrysetin, which may exhibit enhanced biological activities or improved pharmacological profiles.

The potential applications of Helichrysetin extend beyond its use as a therapeutic agent. Due to its natural origin and safety profile, Helichrysetin is also being explored for use in functional foods and dietary supplements. Its antioxidant properties make it a valuable ingredient in formulations designed to support overall health and well-being. Additionally, Helichrysetin has shown promise in cosmetic applications, where it can help protect skin cells from environmental stressors and promote skin health.

In conclusion, Helichrysetin (CAS No. 62014-87-3) is a multifaceted compound with a wide range of biological activities that hold significant promise for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its position as a valuable compound in the fields of chemistry, biology, and medicine.